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Compound of Interest

Compound Name: 2-Phenoxyethyl methacrylate

Cat. No.: B083153 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Phenoxyethyl methacrylate (2-PEMA) is a monofunctional methacrylate monomer utilized

in the formulation of various polymers and resins. Its applications span across industries,

including as a component in dental and medical materials, coatings, and adhesives.

Understanding the biocompatibility and potential toxicity of 2-PEMA is crucial for ensuring the

safety and efficacy of end-products intended for biomedical applications. This technical guide

provides a comprehensive overview of the available toxicological data for 2-PEMA, including

summaries of quantitative data, detailed experimental methodologies for key toxicological

assays, and visualizations of experimental workflows.
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Property Value

CAS Number 10595-06-9

Molecular Formula C₁₂H₁₄O₃

Molecular Weight 206.24 g/mol

Appearance Colorless liquid

Boiling Point 295.5 °C at 760 mmHg

Density 1.08 g/cm³

Solubility Insoluble in water

Biocompatibility and Toxicity Data
The biocompatibility and toxicity of 2-PEMA have been evaluated through various in vivo and in

vitro studies. The following sections summarize the key findings.

Acute Toxicity
Acute toxicity studies assess the potential for adverse effects to occur within a short period

after a single exposure to a substance.

Endpoint Species Route Value Classification

LD50 Rat Oral 4,450 mg/kg
May be harmful if

swallowed[1]

LD0 Rat Dermal > 2,000 mg/kg
No deaths

occurred[1]

Irritation
Irritation studies evaluate the potential of a substance to cause reversible inflammatory effects

on skin and eyes.
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Endpoint Species Exposure Result Classification

Skin Irritation Rabbit 24 h
Irritation Index:

0.7 – 3.2/8

Causes mild skin

irritation[1]

Eye Irritation Rabbit - Mild irritation
Causes mild eye

irritation[1]

Sensitization
Sensitization is an immunological reaction of the skin following repeated exposure to a

substance.

Test Species Result Classification

Local Lymph Node

Assay (LLNA)
Mouse

Produced an allergic

reaction

May cause an allergic

skin reaction[1]

Note: Specific quantitative data such as the EC3 value (Effective Concentration for a 3-fold

stimulation index) from the LLNA study were not available in the reviewed literature.

Genotoxicity
Genotoxicity tests are designed to detect direct or indirect damage to DNA. Currently, there is

limited specific data available for the genotoxicity of 2-PEMA. One source states "No data

available" for germ cell mutagenicity[1].

In the absence of direct data, information from structurally related compounds can provide

insights. For the related compound 2-phenoxyethanol, several in vitro and in vivo studies,

including the bacterial reverse mutation assay (Ames test), mammalian cell cytogenetics, and

mouse micronucleus assay, have shown no evidence of genotoxicity[2].

In Vitro Cytotoxicity
Specific in vitro cytotoxicity data, such as IC50 values for 2-PEMA on various cell lines (e.g.,

L929, BALB/c 3T3, CHO), were not found in the public domain during the literature search for

this guide. This represents a significant data gap in the toxicological profile of this compound.
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Experimental Protocols
Detailed methodologies for standard toxicological assays are crucial for the interpretation and

replication of study results. The following sections describe the general protocols for key

experiments relevant to the assessment of 2-PEMA.

Acute Dermal Toxicity (OECD 402)
The acute dermal toxicity test provides information on the health hazards likely to arise from a

short-term dermal exposure to a substance.

Start
Animal Preparation
(e.g., Rat, Rabbit)

Shave test site

Dose Application
(2000 mg/kg limit test)

Semi-occlusive dressing
24-hour Exposure

Observation Period
(14 days)

Mortality, clinical signs,
body weight

Gross Necropsy
of all animals End

Start
Animal Preparation

(Albino Rabbit)
Shave test site

Patch Application
(0.5 mL or 0.5 g of test substance)

Semi-occlusive dressing
4-hour Exposure

Observation
(1, 24, 48, 72 hours)

Score for erythema and edema

Final Observation
(Up to 14 days for reversibility) End

Start
Animal Grouping

(e.g., CBA/J mice)
Vehicle & Test Groups

Daily Topical Application
(Dorsal surface of each ear)

Days 1, 2, 3

BrdU Injection
(Day 5)

Lymph Node Excision
(Day 6)

Auricular lymph nodes

Single Cell Suspension
Preparation

Analysis
(e.g., Flow Cytometry for BrdU)
Calculate Stimulation Index (SI)

End

Start
Prepare Bacterial Strains

(e.g., S. typhimurium, E. coli)
Histidine/Tryptophan auxotrophs

Exposure to Test Substance
With and without S9 metabolic activation

Plate incorporation or pre-incubation

Incubation
(48-72 hours at 37°C)

Count Revertant Colonies
Compare to negative and positive controls End

2-Phenoxyethyl
Methacrylate

Esterase
Hydrolysis

Methacrylic Acid

2-Phenoxyethanol Phenoxyacetic Acid Conjugation &
Excretion
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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